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Compound of Interest

Compound Name: Disperse Orange 44

Cat. No.: B1580883 Get Quote

For the attention of researchers, scientists, and drug development professionals, this document

provides a comprehensive technical overview of research-grade Disperse Orange 44,

including a list of commercial suppliers, key technical data, and representative experimental

methodologies.

Disperse Orange 44 is a monoazo dye primarily utilized in the textile industry for dyeing

polyester and acetate fibers.[1][2][3] In a research context, its applications are predominantly in

materials science, environmental chemistry, and analytical chemistry, with studies focusing on

areas such as photodegradation, adsorption, and method development for dye detection.[4][5]

There is currently no scientific literature to suggest the involvement of Disperse Orange 44 in

biological signaling pathways.

Commercial Suppliers of Research-Grade Disperse
Orange 44
A variety of chemical suppliers offer Disperse Orange 44 for research purposes. While

"research grade" can be a broad term, it generally implies a higher purity than technical or

industrial grades. Researchers should always consult the supplier's Certificate of Analysis

(CoA) or technical data sheet (TDS) for specific purity and analytical data.
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Supplier Website CAS Number(s) Notes

MedchemExpress --INVALID-LINK-- 4058-30-4
States "For research

use only."[6]

Hangzhou Epsilon

Chemical Co.,Ltd
--INVALID-LINK-- 12223-26-6

Provides some dyeing

properties and

fastness data.[7]

ChemicalBook --INVALID-LINK--
4058-30-4, 12223-26-

6

Lists multiple

suppliers.[1][2]

Advent Bio --INVALID-LINK-- 12223-26-6
Offers small and bulk

quantities.

World dye variety --INVALID-LINK--
12223-26-6 / 4058-30-

4

Lists numerous

international suppliers.

[3]

BOC Sciences --INVALID-LINK-- 4058-30-4
Specifies a purity of

95%.[8]

Biosynth --INVALID-LINK-- 4058-30-4

Provides safety and

handling information.

[9]

Sinoever --INVALID-LINK--
12223-33-5; 13301-

61-6

Provides some

physical and chemical

properties.[10]

TIANKAI --INVALID-LINK-- 4058-30-4

Mentions application

in preparing printing

black dyes.[11]

Core Technical Data
The following table summarizes the key quantitative data for Disperse Orange 44, compiled

from various suppliers and chemical databases.
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Property Value Source(s)

Chemical Name

3-[4-[(2-chloro-4-

nitrophenyl)diazenyl]-N-(2-

cyanoethyl)anilino]propanenitril

e

[12][13]

CAS Number
4058-30-4, 12223-26-6,

12223-33-5, 13301-61-6
[1][3][10]

Molecular Formula C₁₈H₁₅ClN₆O₂ [1][3][8]

Molecular Weight 382.80 g/mol [3][8]

Appearance
Orange to orange-red powder

or grain
[7][8]

Purity ≥ 95% [8]

Boiling Point 663.8 ± 55.0 °C (Predicted) [1][8]

Density 1.30 ± 0.1 g/cm³ [1][8]

Water Solubility 20 mg/L at 20°C [1][11]

LogP 5.82 [13]

Experimental Protocols
Detailed, step-by-step experimental protocols for research applications of Disperse Orange 44
are not readily available in the public domain. However, based on published research, the

following outlines the general methodologies for key experiments.

Textile Dyeing of Polyester Fabric (High-Temperature
Method)
This protocol is a generalized procedure based on standard high-temperature dyeing methods

for disperse dyes on polyester.

Preparation of Dyebath:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/77677
https://www.chemsrc.com/en/cas/4058-30-4_324860.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6919751_EN.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-44.html
https://www.dyestuffscn.com/dyestuff/disperse-dyes/c-i-disperse-orange-44.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6919751_EN.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-44.html
https://www.bocsci.com/disperse-orange-44-cas-4058-30-4-item-91897.html
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-44.html
https://www.bocsci.com/disperse-orange-44-cas-4058-30-4-item-91897.html
https://www.epsilonpigments.com/disperse-dyes/general/disperse-orange-44.html
https://www.bocsci.com/disperse-orange-44-cas-4058-30-4-item-91897.html
https://www.bocsci.com/disperse-orange-44-cas-4058-30-4-item-91897.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6919751_EN.htm
https://www.bocsci.com/disperse-orange-44-cas-4058-30-4-item-91897.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6919751_EN.htm
https://www.bocsci.com/disperse-orange-44-cas-4058-30-4-item-91897.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6919751_EN.htm
https://srla.tkechemi.com/dye/disperse-dye/disperse-orange-44.html
https://www.chemsrc.com/en/cas/4058-30-4_324860.html
https://www.benchchem.com/product/b1580883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a stock solution of Disperse Orange 44 in a suitable organic solvent (e.g.,

acetone) to create a fine dispersion.

Add the dye dispersion to water containing a dispersing agent to ensure uniform

distribution.

Adjust the pH of the dyebath to approximately 4.5 using acetic acid.[14]

Dyeing Process:

Introduce the polyester fabric into the dyebath at room temperature.

Gradually raise the temperature of the dyebath to 130°C.

Maintain the temperature for 60-120 minutes to allow for dye penetration and fixation.[14]

Post-Treatment:

Cool the dyebath and remove the fabric.

Rinse the dyed fabric thoroughly with water.

Perform a reduction clearing process using a solution of sodium hydrosulfite and sodium

hydroxide to remove unfixed dye from the fabric surface.

Wash the fabric with a neutral detergent and rinse again.

Dry the dyed fabric.

Adsorption Studies from Aqueous Solution
This protocol outlines a general procedure for investigating the adsorption of Disperse Orange
44 onto an adsorbent material, such as iron oxide nanoparticles.[4]

Preparation of Adsorbent and Dye Solution:

Synthesize or otherwise obtain the desired adsorbent material.
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Prepare a stock solution of Disperse Orange 44 of a known concentration in deionized

water.

Batch Adsorption Experiments:

In a series of flasks, add a fixed amount of the adsorbent (e.g., 0.15 g) to a fixed volume of

the dye solution (e.g., 100 mL).[4][15]

Adjust the pH of the solutions to desired values (e.g., pH 2) using HCl or NaOH.[4]

Place the flasks on a shaker and agitate at a constant speed (e.g., 150 rpm) for a

specified contact time (e.g., 150 minutes).[4]

Vary parameters such as initial dye concentration, adsorbent dosage, pH, and contact time

to study their effects on adsorption.

Analysis:

After the desired contact time, separate the adsorbent from the solution by centrifugation

or filtration.

Measure the final concentration of Disperse Orange 44 in the supernatant using a UV-Vis

spectrophotometer at its maximum absorbance wavelength (around 450 nm).[16]

Calculate the amount of dye adsorbed per unit mass of adsorbent and the percentage of

dye removal.

Isotherm and Kinetic Modeling:

Analyze the equilibrium adsorption data using isotherm models (e.g., Langmuir,

Freundlich) to describe the adsorption behavior.

Analyze the time-dependent adsorption data using kinetic models (e.g., pseudo-first-order,

pseudo-second-order) to determine the adsorption rate.

Visualizations
General Synthesis Pathway of Disperse Orange 44
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The synthesis of Disperse Orange 44 involves a two-step diazotization and coupling reaction.

General Synthesis of Disperse Orange 44

2-Chloro-4-nitrobenzenamine

Diazotization
(NaNO2, HCl, 0-5°C)

Diazonium Salt

Azo Coupling

N,N-bis(2-cyanoethyl)benzenamine

Disperse Orange 44

Click to download full resolution via product page

Caption: A diagram illustrating the two-step synthesis of Disperse Orange 44.

Experimental Workflow for Adsorption Studies
The following diagram outlines a typical workflow for conducting adsorption experiments with

Disperse Orange 44.
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Workflow for Adsorption Studies of Disperse Orange 44
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Caption: A flowchart of the experimental process for studying the adsorption of Disperse
Orange 44.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580883?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

